![molecular formula C12H32N2O2 B1581242 Hexamethonium hydroxide CAS No. 556-81-0](/img/structure/B1581242.png)
Hexamethonium hydroxide
Overview
Description
Hexamethonium is a non-depolarising ganglionic blocker, a neuronal nicotinic (nAChR) receptor antagonist . It acts in autonomic ganglia by binding mostly in or on the nAChR receptor, and not the acetylcholine binding site itself .
Synthesis Analysis
Titanium containing silica analog of ZSM-48 (TS-48) has been synthesized using hexamethonium hydroxide as a template .
Molecular Structure Analysis
This compound has a linear formula of (CH3)3N(OH)(CH2)6N(OH)(CH3)3 . Its molecular weight is 236.39 .
Chemical Reactions Analysis
According to the Arrhenius Theory of Acids, an acid-base reaction involves the reaction of hydrogen and hydroxide ions to form water .
Physical And Chemical Properties Analysis
Physical properties such as hardness, topography, and hydrophilicity are known to be important parameters in the biological evaluation of materials . The chemistry of a biomaterial directly contributes to its interaction with biological environments .
Scientific Research Applications
1. Research Ethics and Safety Concerns
Hexamethonium hydroxide has been a subject of concern in research ethics, particularly due to its involvement in tragic incidents during clinical trials. Savulescu (2002) highlights the ethical failings and the necessity for rigorous research ethics review, especially when adverse reactions are not adequately reported. This case stresses the importance of transparency and accountability in scientific research, especially in clinical settings (Savulescu, 2002).
2. Zeolite Synthesis
This compound has been used as a structure-directing agent in zeolite synthesis. Bats et al. (2004) and Giordano et al. (2009) discuss its role in the formation of zeolitic structures like ZSM-48 and EU-1. These studies explore how this compound influences the crystallization process, contributing to advancements in materials science and catalysis (Bats et al., 2004); (Giordano et al., 2009).
3. Nanotechnology and Material Science
This compound has been implicated in the development of various nanotechnologies. Singh et al. (2010) illustrate its role in the anisotropic growth of metal oxides, specifically in magnetite nanorod formation, indicating its utility in creating specialized nanostructures (Singh et al., 2010).
4. Environmental Remediation
The compound has also been considered in environmental remediation contexts. Mohan & Pittman (2006) provide insights into its use for chromium remediation from water, demonstrating its potential in addressing environmental pollutants (Mohan & Pittman, 2006).
Mechanism of Action
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Hexamethonium hydroxide is known to interact with neuronal nicotinic receptors (nAChR) in autonomic ganglia . It acts by binding mostly in or on the nAChR receptor, not the acetylcholine binding site itself . This interaction is crucial in biochemical reactions involving the autonomic nervous system.
Cellular Effects
This compound, by interacting with nAChR, can influence various types of cells and cellular processes. It can inhibit both the sympathetic and parasympathetic nervous systems by blocking the neuronal nicotinic receptors in autonomic ganglia . This can have a significant impact on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of action of this compound primarily involves the blockage of the ion pore of neuronal nicotinic receptors, rather than competing with the binding site for acetylcholine . This blockage inhibits the transmission in all autonomic ganglia, affecting the functioning of the sympathetic and parasympathetic nervous systems .
Dosage Effects in Animal Models
In animal models, the effects of this compound can vary with different dosages . For instance, intravenous injection of four doses of Hexamethonium significantly reduced the renal sympathetic nerve activity (RSNA), mean arterial pressure (MAP), and heart rate (HR) in both Wistar rats and spontaneously hypertensive rats (SHRs) .
properties
IUPAC Name |
trimethyl-[6-(trimethylazaniumyl)hexyl]azanium;dihydroxide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H30N2.2H2O/c1-13(2,3)11-9-7-8-10-12-14(4,5)6;;/h7-12H2,1-6H3;2*1H2/q+2;;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYLUMIIRFKDCKI-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(C)CCCCCC[N+](C)(C)C.[OH-].[OH-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H32N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.39 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
556-81-0 | |
Record name | Hexamethonium hydroxide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000556810 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,6-Hexanediaminium, N1,N1,N1,N6,N6,N6-hexamethyl-, hydroxide (1:2) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.127.546 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | HEXAMETHONIUM HYDROXIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RVL393940Z | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is hexamethonium hydroxide used in capillary electrophoresis for analyzing inorganic anions?
A1: this compound serves as a flow modifier in CE, specifically impacting the electroosmotic flow (EOF). [] This quaternary ammonium compound with two positively charged nitrogen atoms adsorbs onto the negatively charged silica capillary wall, reversing the EOF and facilitating the migration of anions towards the detector. [, ] This reversal allows for faster analysis times and improved peak resolution for anionic analytes. [, ]
Q2: What specific role does this compound play in separating sulfate from high chloride concentrations?
A2: In the analysis of sulfate, a major challenge is separating it from chloride, which is often present in much higher concentrations. This compound, as part of the background electrolyte, helps overcome this challenge. [, ] It modifies the EOF, allowing for a baseline resolution of sulfate even in the presence of a 1500-fold excess of chloride. []
Q3: Can you provide examples of background electrolyte compositions utilizing this compound for inorganic anion analysis?
A3: Several research papers highlight effective electrolyte compositions incorporating this compound. Some examples include:
- Pyromellitic acid - this compound - Triethanolamine: This combination, often used at a pH around 7.7, is effective for separating chloride, sulfate, and carbonate in pulp mill process waters. []
- Pyromellitic acid - this compound: This mixture, suitable for indirect UV detection at 254 nm, allows for the determination of chloride, sulfate, and nitrate in detergent matrices. []
- Sodium Chromate - Tetradecyltrimethylammonium hydroxide: This electrolyte system, also employing indirect UV detection, enables the separation and quantification of thiosulfate, sulfate, sulfite, sulfide, and polysulfide in kraft pulping liquors. []
Q4: Are there alternative methods where this compound plays a role in analyzing sulfur-containing species?
A4: Beyond its use in indirect UV detection methods, this compound is also employed in direct UV detection strategies for sulfur species analysis. [] For instance, a combination of sodium sulfate, tetradecyltrimethylammonium hydroxide, and this compound allows for the speciation of polysulfides and the determination of sulfides, thiosulfates, sulfites, and hydroxides in specific samples. []
Q5: Has this compound been utilized in other areas of chemical research?
A5: While predominantly featured in analytical chemistry for inorganic anion analysis, this compound has been explored in other research areas. Notably, it has been used as a templating agent in the synthesis of titanium-containing silica ZSM-48 (TS-48), highlighting its potential applications in materials science. []
Q6: What are the limitations of using this compound in capillary electrophoresis?
A6: While effective, this compound has limitations. High concentrations of analyte anions can lead to a loss of baseline resolution. [] Additionally, the compound's impact on separation efficiency can be highly dependent on the specific electrolyte composition and analytical conditions.
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